Cas no 3460-55-7 (N-(4-Cyanophenyl)thiourea)

N-(4-Cyanophenyl)thiourea structure
N-(4-Cyanophenyl)thiourea structure
Product Name:N-(4-Cyanophenyl)thiourea
CAS No:3460-55-7
MF:C8H7N3S
MW:177.226279497147
MDL:MFCD00041175
CID:84756
PubChem ID:24884060
Update Time:2025-04-18

N-(4-Cyanophenyl)thiourea Chemical and Physical Properties

Names and Identifiers

    • 4-Cyanophenylthiourea
    • (4-cyanophenyl)thiourea
    • 1-(4-Cyanophenyl)-2-thiourea
    • N-(4-Cyanophenyl)thiourea
    • N-p-cyanophenyl thiourea
    • PS-3803
    • J-019677
    • (4-Cyanophenyl)thiourea, 97%
    • 4-cyanophenyl-thiourea
    • 1-(4-cyanophenyl)thiourea
    • 3460-55-7
    • CS-0206606
    • AKOS005207158
    • Z291279010
    • LFMJROANUIRGBS-UHFFFAOYSA-N
    • DTXSID70374104
    • A822321
    • SCHEMBL1884691
    • FT-0618309
    • EN300-61169
    • 4-BENZYLOXY-5-BROMO-2-(4-METHYLPIPERAZIN-1-YL)-PYRIMIDINE
    • MFCD00041175
    • DB-018571
    • MDL： MFCD00041175
    • Inchi： 1S/C8H7N3S/c9-5-6-1-3-7(4-2-6)11-8(10)12/h1-4H,(H3,10,11,12)
    • InChI Key： LFMJROANUIRGBS-UHFFFAOYSA-N
    • SMILES： S=C(N)NC1C=CC(C#N)=CC=1
    • BRN： 2718720

Computed Properties

  • Exact Mass: 177.03600
  • Monoisotopic Mass: 177.036
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 2
  • Complexity: 210
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 93.9A^2
  • Surface Charge: 0
  • Tautomer Count: 3
  • XLogP3: nothing

Experimental Properties

  • Color/Form: White or cream solid
  • Density: 1.33
  • Melting Point: 201-205 °C
  • Boiling Point: 350°Cat760mmHg
  • Flash Point: 165.5°C
  • Refractive Index: 1.679
  • PSA: 93.93000
  • LogP: 1.98708
  • Solubility: Insoluble

N-(4-Cyanophenyl)thiourea Security Information

  • Symbol: GHS07
  • Signal Word：Warning
  • Hazard Statement： H302-H315-H319-H335
  • Warning Statement： P261-P305+P351+P338
  • Hazardous Material transportation number：UN 3439
  • WGK Germany：3
  • Hazard Category Code： 22-36/37/38
  • Safety Instruction： S22-S36/37
  • Hazardous Material Identification： Xn Xi
  • HazardClass：6.1
  • PackingGroup：II
  • Safety Term：6.1
  • Packing Group：II
  • Risk Phrases：R22

N-(4-Cyanophenyl)thiourea Customs Data

  • HS CODE：2930909090
  • Customs Data：

    China Customs Code:

    2930909090

    Overview:

    2930909090. Other organic sulfur compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2930909090. other organo-sulphur compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%

N-(4-Cyanophenyl)thiourea Pricemore >>

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